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Compound of Interest

Compound Name: Boc-His(Z)-OH

Cat. No.: B558410

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-a-Boc-N-t-benzyloxycarbonyl-L-histidine (Boc-His(Z)-OH). The
following procedures are based on best practices for handling similar amino acid derivatives
and are intended for use by researchers, scientists, and drug development professionals in a
laboratory setting.

Physicochemical and Hazard Information

While a specific Safety Data Sheet (SDS) for Boc-His(Z)-OH is not readily available, data from
similar compounds suggest that it should be handled with care to mitigate potential risks. The
following table summarizes key physicochemical properties.

Property Value Source(s)

N-alpha-Boc-N-tau-
Synonyms o [1]
benzyloxycarbonyl-L-histidine

CAS Number 50305-43-6 [1]

Molecular Formula C19H23N306 [1]

Molecular Weight 389.4 g/mol [1]
White to off-white or beige

Appearance [2]
powder
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Note: Hazard information is based on similar compounds and may not be fully representative of

Boc-His(Z)-OH.

Personal Protective Equipment (PPE) and Safety

Measures

The following personal protective equipment is recommended to ensure safety when handling

Boc-His(Z)-OH.

Category

Requirement

Rationale

Eye Protection

Chemical safety goggles or

glasses.

To prevent eye irritation from

potential dust particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

potential irritation.

Respiratory Protection

Use in a well-ventilated area

such as a chemical fume hood.

If dust is generated, a NIOSH-
approved respirator (e.g., N95

dust mask) is recommended.

To avoid inhalation of dust
which may cause respiratory

tract irritation.[3]

Body Protection

Laboratory coat.

To prevent contamination of

personal clothing.[3]

Hygiene

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the work area.

To prevent accidental

ingestion.[3]

Operational Plan: Step-by-Step Handling Protocol

Proper handling from receipt to disposal is crucial for safety and maintaining the integrity of the

compound.

Storage and Preparation

o Storage: Upon receipt, store Boc-His(Z)-OH in a tightly sealed container in a cool, dry, and

well-ventilated place. For long-term storage, refrigeration may be recommended; consult the
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supplier's instructions.

o Preparation: Before opening, allow the container to equilibrate to room temperature to
prevent condensation of atmospheric moisture, which could degrade the compound.[2] All
handling of solid Boc-His(Z)-OH, particularly weighing and preparing solutions, should be
conducted within a certified chemical fume hood to prevent inhalation of any dust or
aerosols.[3][4]

Handling

o Gather Materials: Assemble all necessary equipment, such as spatulas, weigh boats, and
reaction vessels, and place them inside the chemical fume hood.[4]

» Weighing: Use a tared weigh boat to accurately measure the desired amount of the
compound. Work efficiently to minimize exposure time.[2]

o Transfer: Carefully transfer the weighed powder to the reaction vessel.
e Resealing: Securely reseal the main container of Boc-His(Z)-OH immediately after use.[2]

e Cleaning: Clean any residual powder from the work surface using a damp cloth or absorbent
paper, and dispose of it as contaminated waste.

Spill and Exposure Procedures

o Minor Spill: In the event of a small spill, carefully sweep up the solid material, trying to
minimize dust generation. Place the material and any contaminated cleaning supplies into a
sealed, suitable container for hazardous waste disposal.[5]

o Skin Contact: Should the chemical come into contact with your skin, immediately wash the
affected area with soap and plenty of water and remove any contaminated clothing.[5][6]

o Eye Contact: In case of eye contact, flush the eyes with water as a precaution.[5][6]

 Inhalation: If inhaled, move the individual to fresh air. If they are not breathing, provide
artificial respiration.[5][6]

Disposal Plan
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Proper disposal of Boc-His(Z)-OH and any associated waste is essential to prevent

environmental contamination and comply with regulations.

Waste Segregation and Collection

Solid Waste: Collect all solid waste containing Boc-His(Z)-OH, including residual product
and contaminated consumables (e.g., weighing paper, gloves, and spatulas), in a dedicated,
leak-proof, and clearly labeled hazardous waste container.[3]

Ligquid Waste: If Boc-His(Z)-OH is in a solution, collect it in a sealed and appropriately
labeled container that is compatible with the solvent used.[3] Do not pour chemical waste
down the drain.[5]

Labeling: The waste container label should include the full chemical name, "Boc-His(Z)-OH,"
and any relevant institutional tracking numbers. Clearly indicate that it is chemical waste.[3]

Storage and Disposal

Waste Storage: Store the sealed waste container in a cool, dry, and well-ventilated area
designated for chemical waste accumulation.[3] Segregate it from incompatible materials,
such as strong oxidizing agents.[3][6]

Final Disposal: Arrange for the pickup of the hazardous waste container with your institution's
Environmental Health and Safety (EHS) office or their designated licensed chemical waste
disposal contractor.[3] The final disposal will likely involve incineration at a permitted facility
to ensure the complete destruction of the compound.[3]

Workflow for Handling Boc-His(Z)-OH
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Caption: Workflow for the safe handling and disposal of Boc-His(Z)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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